N-cyclopentyl-2-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)acetamide dihydrochloride
Description
N-cyclopentyl-2-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C17H29Cl2N3O2S and its molecular weight is 410.4. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)acetamide dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)acetamide dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Research
Thiophene derivatives are known for their wide range of pharmacological potentials. They are often explored for their therapeutic properties and can be used in the synthesis of various drugs. For instance, some thiophene compounds have been used as raw materials in the synthesis of anticancer agents .
Material Science
In material science, thiophene compounds can play a significant role due to their unique properties. They are utilized as corrosion inhibitors and in the development of new materials with desired characteristics .
Antimicrobial Applications
Thiophene derivatives have shown high antimicrobial activity against various microbial infections. Research continues to discover the most active thiophene derivatives that could be used as potent antimicrobial agents .
Antioxidant Properties
Some thiophene compounds are investigated for their antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases .
Anticancer Research
The anticancer potential of thiophene derivatives is a significant area of research. These compounds are being studied for their ability to inhibit cancer cell growth and could lead to the development of new anticancer drugs .
Anti-atherosclerotic Agents
Thiophene derivatives are also used in the synthesis of anti-atherosclerotic agents, which could help in the treatment of cardiovascular diseases .
Medicinal Chemistry
In medicinal chemistry, thiophene derivatives are valued for their ability to act as central rings or part of fused rings in biologically important molecules, leading to the development of various therapeutic agents .
Industrial Chemistry Applications
Beyond pharmaceuticals, thiophene derivatives find applications in industrial chemistry, such as serving as intermediates in chemical syntheses or as part of complex molecular structures in various industrial processes .
properties
IUPAC Name |
N-cyclopentyl-2-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]acetamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2S.2ClH/c21-15(16-6-3-11-23-16)12-19-7-9-20(10-8-19)13-17(22)18-14-4-1-2-5-14;;/h3,6,11,14-15,21H,1-2,4-5,7-10,12-13H2,(H,18,22);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLFJTSWBNKAVAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2CCN(CC2)CC(C3=CC=CS3)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29Cl2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Cyclopentyl-2-{4-[2-hydroxy-2-(thiophen-2-YL)ethyl]piperazin-1-YL}acetamide dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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